![molecular formula C10H12Cl2FN3 B1480628 2-(azetidin-3-yl)-5-fluoro-1H-benzo[d]imidazole dihydrochloride CAS No. 2098018-79-0](/img/structure/B1480628.png)
2-(azetidin-3-yl)-5-fluoro-1H-benzo[d]imidazole dihydrochloride
Overview
Description
“2-(azetidin-3-yl)-5-fluoro-1H-benzo[d]imidazole dihydrochloride” is a chemical compound that falls under the category of imidazole derivatives . Imidazole derivatives have a unique place in the field of medicinal chemistry and are a part of several natural compounds like histamine, biotin, alkaloids, and nucleic acids . They are considered a rich source of chemical diversity .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C6H9N3.2ClH/c1-2-9-6(8-1)5-3-7-4-5;;/h1-2,5,7H,3-4H2,(H,8,9);2*1H
. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.
Scientific Research Applications
Synthesis and Molecular Prediction
A study by Rekha et al. (2019) explored the synthesis of imidazolyl Schiff bases, triazoles, and azetidinones, predicting their molecular properties such as hydrophobicity, conformational flexibility, good intestinal absorption, and bioactivity scores. The research highlighted that certain azetidinones demonstrated excellent antibacterial activity, indicating potential applications in developing antimicrobial agents Rekha et al., 2019.
Novel Compound Synthesis
Askar et al. (2016) focused on synthesizing new imidazole derivatives containing the β-lactam ring, which involves reactions leading to azetidinone derivatives. These compounds were characterized by spectral analysis, suggesting their potential in various scientific investigations Askar et al., 2016.
Antimicrobial Activity Studies
The work by Bhatt et al. (2013) involved synthesizing novel thiazolidinones and testing their antibacterial and antifungal activities. This study demonstrates the potential of azetidinone-based compounds in contributing to antimicrobial research Bhatt et al., 2013.
Fluorinated Compounds for PEMFC
Campagne et al. (2013) synthesized a new family of proton-conducting fluorocopolymers grafted by azole functions, highlighting the importance of such compounds in enhancing the performance of polymer electrolyte membrane fuel cells (PEMFC) operating at low relative humidity. This study indicates the compound's relevance in materials science and engineering Campagne et al., 2013.
Properties
IUPAC Name |
2-(azetidin-3-yl)-6-fluoro-1H-benzimidazole;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10FN3.2ClH/c11-7-1-2-8-9(3-7)14-10(13-8)6-4-12-5-6;;/h1-3,6,12H,4-5H2,(H,13,14);2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFVBNSGTOSRNDC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)C2=NC3=C(N2)C=C(C=C3)F.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12Cl2FN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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